![molecular formula C15H20N2O2S B254210 Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate](/img/structure/B254210.png)
Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate
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Overview
Description
Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate, also known as compound 17, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have unique properties that make it a promising candidate for use in various biochemical and physiological studies.
Mechanism of Action
The mechanism of action of Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate 17 involves its binding to specific sites on ion channels, leading to the modulation of their activity. This modulation can result in changes in the electrical properties of cells, leading to various physiological effects.
Biochemical and Physiological Effects
Compound 17 has been found to have a range of biochemical and physiological effects, including the modulation of ion channel activity, the inhibition of neurotransmitter release, and the induction of apoptosis in cancer cells. These effects make it a valuable tool for studying various physiological processes and diseases.
Advantages and Limitations for Lab Experiments
The advantages of using Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate 17 in lab experiments include its potent and selective activity against certain types of ion channels, its ability to modulate the electrical properties of cells, and its potential applications in various scientific research areas. However, its limitations include its relatively complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanisms of action.
Future Directions
There are several future directions for the study of Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate 17, including:
1. Further investigation of its mechanisms of action and potential applications in various scientific research areas.
2. Development of more efficient and cost-effective synthesis methods.
3. Exploration of its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.
4. Investigation of its potential as a tool for drug discovery and development.
5. Study of its potential interactions with other drugs and Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylates.
Conclusion
In conclusion, this compound 17 is a novel chemical this compound that has been synthesized and studied for its potential applications in scientific research. Its unique properties make it a promising candidate for use in various biochemical and physiological studies. Further research is needed to fully understand its mechanisms of action and potential applications in various scientific research areas.
Synthesis Methods
The synthesis of Pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate 17 involves several steps, including the reaction of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylic acid with pentylamine in the presence of a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting pentyl ester is then treated with a base such as sodium hydroxide to yield the final product.
Scientific Research Applications
Compound 17 has been studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit potent and selective activity against certain types of ion channels, making it a valuable tool for studying the function of these channels in various physiological processes.
properties
Molecular Formula |
C15H20N2O2S |
---|---|
Molecular Weight |
292.4 g/mol |
IUPAC Name |
pentyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate |
InChI |
InChI=1S/C15H20N2O2S/c1-4-5-6-7-19-15(18)13-12(16)11-9(2)8-10(3)17-14(11)20-13/h8H,4-7,16H2,1-3H3 |
InChI Key |
PUTQFHFRAWNJEH-UHFFFAOYSA-N |
SMILES |
CCCCCOC(=O)C1=C(C2=C(S1)N=C(C=C2C)C)N |
Canonical SMILES |
CCCCCOC(=O)C1=C(C2=C(S1)N=C(C=C2C)C)N |
Origin of Product |
United States |
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